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Compound of Interest

Compound Name: (-)-Isolongifolol

Cat. No.: B075120 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

the proper handling and disposal of (-)-Isolongifolol, a natural sesquiterpene alcohol. By

adhering to these procedural steps, you can minimize risks and ensure a safe laboratory

environment.

Physicochemical and Hazard Data
A summary of key quantitative data for (-)-Isolongifolol is presented below. This information is

critical for a comprehensive understanding of its physical and chemical properties.

Property Value Source

Molecular Formula C₁₅H₂₆O [1][2][3]

Molecular Weight 222.37 g/mol [1][4]

Melting Point 113-114 °C [1][5]

Boiling Point 300.9°C at 760 mmHg [1]

Flash Point 139.6°C [1]

Density 0.971 g/cm³ [1]

CAS Number 1139-17-9 [1][2][3]
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Hazard Summary:

(-)-Isolongifolol is considered a hazardous substance.[6] Key hazards include:

Flammability: As a solid with a flashpoint, it poses a fire risk.

Skin Sensitization: May cause an allergic skin reaction.[6]

Harmful if Swallowed: Accidental ingestion may be damaging to health.[6]

Respiratory Irritation: Inhalation of vapors or dust may cause respiratory irritation.[6]

It is important to note that no specific Occupational Exposure Limits (OELs) have been

established for (-)-Isolongifolol. Therefore, it is crucial to handle this compound with care,

adhering to good laboratory practices to minimize exposure.[6]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling (-)-
Isolongifolol, based on standard protocols for flammable solids.
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Body Part Recommended PPE
Specifications & Best
Practices

Eyes
Safety glasses or chemical

splash goggles

ANSI-approved and properly

fitting. A face shield may be

appropriate for certain

applications.[7]

Hands Chemical-resistant gloves

Nitrile gloves are

recommended; consider

double gloving. Always use

proper glove removal

technique to avoid skin

contact.[7][8]

Body Flame-resistant lab coat

Must be fully buttoned with

sleeves of sufficient length to

prevent skin exposure.[7]

Clothing
Full-length pants and closed-

toe shoes

Should be worn at all times in

the laboratory. The area of skin

between the shoe and ankle

should not be exposed.[7]

Respiratory Use in a chemical fume hood

If use outside a fume hood is

necessary, a respiratory

protection analysis should be

performed by Environmental

Health & Safety (EHS).[7]

Experimental Protocol: Safe Handling of (-)-
Isolongifolol
This protocol provides a step-by-step guide for the safe handling of (-)-Isolongifolol in a

laboratory setting.

1. Engineering Controls:
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Whenever possible, conduct all manipulations of (-)-Isolongifolol within a properly
functioning chemical fume hood.[7]
Ensure the fume hood has been certified by your institution's EHS department.[7]

2. Pre-Handling Preparations:

Review the Safety Data Sheet (SDS) for (-)-Isolongifolol before beginning work.
Ensure all necessary PPE is readily available and in good condition.
Locate the nearest emergency eyewash station and safety shower.
Have a spill kit appropriate for flammable solids readily accessible.
Minimize the quantity of (-)-Isolongifolol at the workstation to what is needed for the
immediate procedure.[9][10]

3. Handling Procedures:

Avoid the formation and accumulation of dust.[7]
Use spark-proof tools and explosion-proof equipment.[7]
Keep containers tightly closed when not in use.[8]
Avoid contact with skin, eyes, and clothing.[7]
Do not eat, drink, or smoke in the handling area.[6]
Wash hands thoroughly after handling the compound.[7]

4. Storage:

Store (-)-Isolongifolol in a cool, dry, and well-ventilated area.[8]
Keep it away from heat, sparks, open flames, and other sources of ignition.[8]
Store in a tightly sealed, properly labeled container.[8]
Segregate from incompatible materials such as oxidizing agents.[6][8]

Operational and Disposal Plans
A systematic approach to the entire workflow, from receiving to disposal, is essential for safety

and regulatory compliance.

Workflow for Handling (-)-Isolongifolol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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